Cas no 16673-88-4 (2-Methylbenzo[g]quinazolin-4(3H)-one)

2-Methylbenzo[g]quinazolin-4(3H)-one structure
16673-88-4 structure
Product Name:2-Methylbenzo[g]quinazolin-4(3H)-one
CAS No:16673-88-4
MF:C13H10N2O
MW:210.23130273819
CID:1028815
PubChem ID:135411809
Update Time:2025-04-20

2-Methylbenzo[g]quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbenzo[g]quinazolin-4(3H)-one
    • 2-methyl-1H-benzo[g]quinazolin-4-one
    • 2-Methyl-3H-benzo[g]chinazolin-4-on
    • 2-methyl-3H-benzo[g]quinazolin-4-one
    • 2-Methyl-4-oxo-3.4-dihydro-benzo< g> chinazolin
    • 2-Methyl-6,7-benzo-4-chinazolon
    • 2-methylbenzo[g]quinazolin-4-ol
    • 2-Methyl-benzo[g]quinazolin-4-ol
    • 2-Methyl-benzo-< 6,7> -4-oxochinazolin
    • AC1LGHHY
    • CTK0A8822
    • STOCK1S-31030
    • SR-01000318576
    • CHEMBL1526257
    • 16673-88-4
    • AKOS000541850
    • SCHEMBL11546086
    • SMR000123861
    • HMS2465F16
    • Opera_ID_202
    • HMS1683K04
    • STK525372
    • DTXSID40356311
    • MLS000123225
    • BAS 00347352
    • SR-01000318576-1
    • Inchi: 1S/C13H10N2O/c1-8-14-12-7-10-5-3-2-4-9(10)6-11(12)13(16)15-8/h2-7H,1H3,(H,14,15,16)
    • InChI Key: CYCCTYUWQCTYGY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C3C=CC=CC3=CC=2N=C(C)N1

Computed Properties

  • Exact Mass: 210.079312947g/mol
  • Monoisotopic Mass: 210.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.5Ų

2-Methylbenzo[g]quinazolin-4(3H)-one Pricemore >>

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